Cas no 110227-06-0 (Benzamide, 3-nitro-N-[2-(pentylthio)-6-benzothiazolyl]-)

• Product name: Benzamide, 3-nitro-N-[2-(pentylthio)-6-benzothiazolyl]-
• CAS No: 110227-06-0
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 1191951

Benzamide, 3-nitro-N-[2-(pentylthio)-6-benzothiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-nitro-N-[2-(pentylthio)-6-benzothiazolyl]-

• Inchi： 1S/C19H19N3O3S2/c1-2-3-4-10-26-19-21-16-9-8-14(12-17(16)27-19)20-18(23)13-6-5-7-15(11-13)22(24)25/h5-9,11-12H,2-4,10H2,1H3,(H,20,23)
• InChI Key： HBJFJHUYAIYAOR-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(SCCCCC)=NC2=CC=1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 401.08697

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 125-126 °C
• PSA: 85.13
• pka: 11.21±0.43(Predicted)